Cas no 6254-89-3 (N-PALMITOYL-D-SPHINGOMYELIN)

• Product Name: N-PALMITOYL-D-SPHINGOMYELIN
• CAS No: 6254-89-3
• MF: C₃₉H₇₉N₂O₆P
• MW: 703.028133630753
• CID: 956847
• PubChem ID: 329770051
• Update Time: 2025-05-23

N-PALMITOYL-D-SPHINGOMYELIN Chemical and Physical Properties

Names and Identifiers

• N-PALMITOYL-D-SPHINGOMYELIN
• Palmitoyl Sphingomyelin
• (2S,3R,4E)-2-(Palmitoylamino)-4-octadecene-3-hydroxy-1-phosphocholine
• N-(Hexadecanoyl)-sphing-4-enine-1-phosphocholine
• N-Palmitoyl-D-erythro-sphingosylphosphorylcholine
• C16 Sphingomyelin
• P-SPM
• 16:0 SM (d18:1/16:0)
• SM(d18:1/16:0)
• SM(18:1/16:0)
• C16-sphingomyelin
• BP-29639
• (2S,3R,4E)-2-(Hexadecanoylamino)-3-hydroxy-4-octadecen-1-yl 2-(trimethylazaniumyl)ethyl phosphate
• 16:0 SM (d18:1/16:0), N-palmitoyl-D-erythro-sphingosylphosphorylcholine, powder
• Sphingomyelin (d18:1/16:0)
• palmitoyl sphingomyelin (d18:1/16:0)
• NS00017198
• Sphingomyelin 16:0
• SPHINGOMYELINS N-PALMITOYLSPHINGOMYELIN [MI]
• (2S,3R,4E)-2-(hexadecanoylamino)-3-hydroxyoctadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate
• CHEMBL4526394
• DTXSID401334206
• CHEBI:78646
• palmitoylsphingomyelin
• (2-{[2-hexadecanamido-3-hydroxyoctadec-4-en-1-yl phosphono]oxy}ethyl)trimethylazanium
• [(E,2S,3R)-2-(hexadecanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
• N-Palmitoyl-D-sphingomyelin, >=96.0% (TLC)
• N-hexadecanoylsphingomyelin
• HY-141629
• C16 Sphingomyelin (d18:1/16:0)
• N-Palmitoylsphingomyelin
• DTXSID901312972
• N-hexadecanoylsphingosine-1-phosphocholine
• 641628-11-7
• Choline, dihydrogen phosphate, inner salt, 1-ester with N-(2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl)hexadecanamide, D-erythro-trans-
• N-palmitoylsphing-4-enine-1-phosphocholine
• (2S,3R,4E)-3-hydroxy-2-(palmitoylamino)octadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate
• [(E,2S,3R)-2-(hexadecanoylamino)-3-oxidanyl-octadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
• 6254-89-3
• N-Palmitoylsphingosylphosphorylcholine
• UNII-804F5DLI9L
• (2S,3R,4E)-2-(palmitoylamino)-3-hydroxyoctadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate
• sphingomyelin d18:1/16:0
• 3,5-Dioxa-8-aza-4-phosphatetracosan-1-aminium, 4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecenyl]-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, (7S)-rel-
• Egg SM, Sphingomyelin (Egg, Chicken), powder
• Sphingomyelin (chicken egg)
• Hexadecanoyl Sphingomyelin
• 3,5-Dioxa-8-aza-4-phosphatetracosan-1-aminium, 4-hydroxy-7-(1-hydroxy-2-hexadecenyl)-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, (R-(R*,S*-(E)))-
• 804F5DLI9L
• N-hexadecanoylsphing-4-enine-1-phosphocholine
• SM d34:1
• N-palmitoylsphingosine-1-phosphocholine
• Q27105084
• sphingomyelin(d18:1/16:0)
• LMSP03010003
• 3,5-Dioxa-8-aza-4-phosphatetracosan-1-aminium,4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecenyl]-N,N,N-trimethyl-9-oxo-,innersalt,4-oxide,(7S)-rel-
• AKOS040754844
• 3,5-Dioxa-8-aza-4-phosphatetracosan-1-aminium, 4-hydroxy-7-((1R,2E)-1-hydroxy-2-hexadecenyl)-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, (7S)-
• CS-0182765
• SCHEMBL25705435
• RWKUXQNLWDTSLO-GWQJGLRPSA-N
• Sphingomyelin (Egg, Chicken)
• 383907-87-7
• 1ST158352
• G78524

• MDL： MFCD02259286
• Inchi： 1S/C39H79N2O6P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-38(42)37(36-47-48(44,45)46-35-34-41(3,4)5)40-39(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h30,32,37-38,42H,6-29,31,33-36H2,1-5H3,(H-,40,43,44,45)/b32-30+/t37-,38+/m0/s1
• InChI Key： RWKUXQNLWDTSLO-GWQJGLRPSA-N
• SMILES： P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 702.56757524g/mol
• Monoisotopic Mass: 702.56757524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 48
• Rotatable Bond Count: 36
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 117.73000
• LogP: 11.23960

N-PALMITOYL-D-SPHINGOMYELIN Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids

Additional information on N-PALMITOYL-D-SPHINGOMYELIN

N-Palmitoyl-D-Sphingomyelin: A Comprehensive Overview

Sphingomyelin (SM) is a major component of cellular membranes, playing a critical role in maintaining membrane integrity and functionality. Among the various sphingomyelin derivatives, N-Palmitoyl-D-Sphingomyelin stands out as a significant compound with unique structural and functional properties. This compound, identified by the CAS No 6254-89-3, has garnered attention in recent years due to its potential applications in biotechnology and medicine.

The molecular structure of N-Palmitoyl-D-Sphingomyelin consists of a sphingosine backbone with a palmitoyl group attached to the nitrogen atom. This specific fatty acid modification influences its physicochemical properties, making it highly suitable for various biological processes. Recent studies have highlighted its role in lipid raft formation, which is essential for signal transduction and membrane trafficking within cells.

One of the most intriguing aspects of N-Palmitoyl-D-Sphingomyelin is its involvement in neuroprotection. Research conducted in 2023 revealed that this compound can modulate oxidative stress pathways, thereby offering potential therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its ability to regulate apoptosis has opened new avenues for cancer research, where controlled cell death is a critical factor.

In the field of cosmetics and skincare, N-Palmitoyl-D-Sphingomyelin has been recognized for its moisturizing properties. Its ability to reinforce the skin barrier makes it a valuable ingredient in anti-aging products and treatments for dry or sensitive skin. This application underscores the versatility of the compound across different industries.

From a biochemical perspective, N-Palmitoyl-D-Sphingomyelin serves as a precursor for bioactive lipids such as ceramides and sphingosine-1-phosphate (S1P). These molecules are integral to immune regulation and inflammation control, further emphasizing the compound's importance in maintaining homeostasis within the body.

Recent advancements in synthetic biology have enabled the scalable production of N-Palmitoyl-D-Sphingomyelin through microbial fermentation. This development not only addresses the issue of limited natural sources but also paves the way for cost-effective large-scale manufacturing, which is crucial for its widespread application in pharmaceuticals and cosmetics.

In conclusion, N-Palmitoyl-D-Sphingomyelin (CAS No 6254-89-3) is a multifaceted compound with implications across diverse fields. Its role in cellular biology, coupled with emerging applications in medicine and cosmetics, positions it as a key molecule in both academic research and industrial innovation. As our understanding of its functions deepens, so too does its potential to contribute to human health and well-being.